N-methyl-4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide
Overview
Description
N-methyl-4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as MMPSi or NSC 683864, and it has been found to have a wide range of applications in the field of medicine and biochemistry. In
Mechanism of Action
MMPSi inhibits the activity of MMPs by binding to the active site of these enzymes. This binding prevents the enzymes from breaking down extracellular matrix proteins, leading to a decrease in tissue remodeling and inflammation.
Biochemical and Physiological Effects:
MMPSi has been found to have a wide range of biochemical and physiological effects. This compound has been shown to inhibit tumor growth and metastasis in various animal models of cancer. MMPSi has also been found to reduce inflammation and joint destruction in animal models of arthritis. Additionally, this compound has been found to have neuroprotective effects in animal models of stroke and traumatic brain injury.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MMPSi in lab experiments is its potent inhibitory effects on MMPs. This compound has been found to be highly effective in inhibiting the activity of these enzymes in vitro and in vivo. However, one of the limitations of using MMPSi is its relatively low solubility in aqueous solutions. This can make it difficult to administer this compound in certain experimental settings.
Future Directions
There are several future directions for research on MMPSi. One area of interest is the development of more potent and selective inhibitors of MMPs. Another area of interest is the investigation of the potential therapeutic applications of MMPSi in the treatment of various diseases, including cancer, arthritis, and neurological disorders. Additionally, further research is needed to determine the optimal dosing and administration of MMPSi in different experimental settings.
Scientific Research Applications
MMPSi has been extensively used in scientific research due to its potent inhibitory effects on certain enzymes. This compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins. MMPs play a crucial role in various physiological and pathological processes, including tissue remodeling, wound healing, and cancer progression. MMPSi has been found to have potential therapeutic applications in the treatment of cancer, arthritis, and other inflammatory diseases.
properties
IUPAC Name |
N-methyl-4-methylsulfanyl-3-(pyrrolidine-1-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3S2/c1-14-20(17,18)10-5-6-12(19-2)11(9-10)13(16)15-7-3-4-8-15/h5-6,9,14H,3-4,7-8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTCHEKAYTKXULI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC(=C(C=C1)SC)C(=O)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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